(2Z)-3-(2-chloropyridin-4-yl)prop-2-enoic acid

• IUPAC Name: (Z)-3-(2-chloropyridin-4-yl)prop-2-enoic acid
• InChI: InChI=1S/C8H6ClNO2/c9-7-5-6(3-4-10-7)1-2-8(11)12/h1-5H,(H,11,12)/b2-1-
• InChI Key: VWOAJEKVHQVOOQ-UPHRSURJSA-N
• Canonical SMILES: C1=CN=C(C=C1C=CC(=O)O)Cl
• Isomeric SMILES: C1=CN=C(C=C1/C=C\C(=O)O)Cl
• Molecular Formula: C8H6ClNO2
• Molecular Weight: 183.59 g/mol

Description

(2Z)-3-(2-Chloropyridin-4-yl)prop-2-enoic acid, also known as 2Z-CPPA, is an organic compound with a wide range of applications in chemical synthesis and scientific research. It is a versatile building block for the preparation of a variety of chemical compounds and has been used in the synthesis of a number of important drugs, including antineoplastic agents and antiviral agents. In addition, it has been used to study the mechanism of action of various biochemical processes, including those related to the regulation of gene expression.

Scientific Research Applications

Molecular Structure Analysis

Studies on similar compounds have highlighted the importance of the conformational and molecular structure in determining their chemical and physical properties. For instance, research on isomers of prop-2-enoic acid derivatives has shown how the spatial arrangement of the carboxylic acid group and the double bond influence the molecule's supramolecular structure through hydrogen bonding and π-π stacking interactions (Trujillo-Ferrara et al., 2004). Such analyses are crucial for understanding how specific configurations might affect the reactivity and interaction of "(2Z)-3-(2-chloropyridin-4-yl)prop-2-enoic acid" in various applications.

Synthesis and Reactivity

The synthesis of 3,3-disubstituted prop-2-enoic acids via palladium-catalyzed cross-coupling has been explored, offering a method for selectively preparing these compounds under mild conditions. This highlights the potential for synthesizing derivatives of "this compound" for various scientific research applications (Abarbri et al., 2002).

Photophysical and Electronic Properties

Research into acrylonitrile derivatives with specific substitutions has revealed insights into their photophysical properties and electronic structures. Such studies can be relevant for understanding the properties of "this compound" derivatives, especially those related to optical and electronic applications (Percino et al., 2016).

Biological Activity

While direct studies on "this compound" were not found, research on similar compounds has explored their biological activities, including antiviral, immunomodulating, and potential inhibitory effects on biosynthesis pathways in bacteria. This suggests areas where the chemical might have potential applications, pending specific research into its bioactivity (Modzelewska-Banachiewicz et al., 2009).

Material Science and Liquid Crystal Technology

Compounds structurally related to "this compound" have been investigated for their utility in material science, including the photoalignment of liquid crystals. This indicates the potential of such molecules for developing new materials with specific optical properties (Hegde et al., 2013).